3,4-dichloro-N-((1-(pyridin-2-yl)piperidin-4-yl)methyl)benzamide

• IUPAC Name: 3,4-dichloro-N-[(1-pyridin-2-ylpiperidin-4-yl)methyl]benzamide
• InChI: InChI=1S/C18H19Cl2N3O/c19-15-5-4-14(11-16(15)20)18(24)22-12-13-6-9-23(10-7-13)17-3-1-2-8-21-17/h1-5,8,11,13H,6-7,9-10,12H2,(H,22,24)
• InChI Key: XJNKLWNIAHKOOZ-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1CNC(=O)C2=CC(=C(C=C2)Cl)Cl)C3=CC=CC=N3
• Molecular Formula: C18H19Cl2N3O
• Molecular Weight: 364.3 g/mol

Description

3,4-dichloro-N-((1-(pyridin-2-yl)piperidin-4-yl)methyl)benzamide is a chemical compound. It is a light brick red powder. This compound is available for purchase from certain chemical suppliers.

Physical And Chemical Properties Analysis

This compound is a light brick red powder. More specific physical and chemical properties such as boiling point, density, and acidity coefficient are not directly available for this compound.

Scientific Research Applications

Electrophoretic Separation

The research by Ye et al. (2012) involved the nonaqueous capillary electrophoretic separation of imatinib mesylate (IM) and related substances, including NDI and CPB, which are structurally similar to the queried compound. This study highlights the application of these compounds in quality control for IM, a significant aspect in pharmaceutical research.

Metabolic Pathways

In the study by Gong et al. (2010), the metabolism of Flumatinib, a tyrosine kinase inhibitor, was explored in Chronic Myelogenous Leukemia patients. This research provides insight into the metabolic pathways of similar compounds, demonstrating their relevance in understanding drug metabolism and therapeutic efficacy.

Molecular Interaction

Shim et al. (2002) investigated the molecular interaction of a compound structurally analogous to the queried chemical with the CB1 cannabinoid receptor. This research contributes to our understanding of how such compounds can be used to modulate receptor activity, which is crucial in the development of new therapeutic agents.

Crystal Structure and Ab Initio Calculations

The work of Gholivand et al. (2005) focused on the synthesis and crystal structure analysis of compounds involving piperidine, which is part of the structure of the queried compound. This research is significant for understanding the molecular and crystal structure of such compounds, which is essential in drug design and development.

Synthesis and Evaluation of Heterocyclic Carboxamides

Norman et al. (1996) conducted a study on the synthesis and evaluation of heterocyclic carboxamides as potential antipsychotic agents. This research demonstrates the application of such compounds in the development of new medications for psychiatric disorders.

Future Directions

Piperidines are among the most important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry. Therefore, the development of fast and cost-effective methods for the synthesis of substituted piperidines, like the compound , is an important task of modern organic chemistry.